Cas no 1017779-90-6 (3-ethoxy-2,4-difluoro-benzoyl Chloride)

• Product Name: 3-ethoxy-2,4-difluoro-benzoyl Chloride
• CAS No: 1017779-90-6
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• MDL: MFCD09258724
• CID: 1130285
• PubChem ID: 46737641
• Update Time: 2025-11-02

3-ethoxy-2,4-difluoro-benzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-2,4-difluoro-benzoyl chloride
• 3-Ethoxy-2,4-difluorobenzoyl chloride
• Benzoyl chloride, 3-ethoxy-2,4-difluoro-
• AS-64772
• A897071
• AKOS015956976
• 3-ETHOXY-2,4-DIFLUOROBENZOYLCHLORIDE
• 1017779-90-6
• 3-Ethoxy-2,4-difluorobenzoyl chloride, 97%
• 3-ethoxy-2,4-difluoro-benzoyl Chloride

• MDL： MFCD09258724
• Inchi： 1S/C9H7ClF2O2/c1-2-14-8-6(11)4-3-5(7(8)12)9(10)13/h3-4H,2H2,1H3
• InChI Key： WMLHUPZOTFCPNP-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C(=C1F)OCC)F)=O

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

3-ethoxy-2,4-difluoro-benzoyl Chloride Security Information

• HazardClass：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-ethoxy-2,4-difluoro-benzoyl Chloride

Recent Advances in the Application of 3-Ethoxy-2,4-difluoro-benzoyl Chloride (CAS: 1017779-90-6) in Chemical and Pharmaceutical Research

The compound 3-ethoxy-2,4-difluoro-benzoyl chloride (CAS: 1017779-90-6) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This briefing provides a comprehensive overview of the latest research findings, methodologies, and potential implications of this compound in the industry.

Recent studies have highlighted the role of 3-ethoxy-2,4-difluoro-benzoyl chloride as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural properties, including the presence of ethoxy and difluoro substituents, make it an ideal candidate for the development of bioactive molecules. Researchers have successfully utilized this compound in the synthesis of potential anticancer and antimicrobial agents, demonstrating its broad applicability in medicinal chemistry.

One notable study published in the Journal of Medicinal Chemistry explored the use of 3-ethoxy-2,4-difluoro-benzoyl chloride in the development of kinase inhibitors. The research team employed a multi-step synthetic route, with the compound serving as a crucial building block for the final product. The resulting inhibitors exhibited promising activity against specific cancer cell lines, suggesting potential therapeutic applications. This study underscores the importance of 3-ethoxy-2,4-difluoro-benzoyl chloride in the design of targeted therapies.

In addition to its pharmaceutical applications, recent advancements in chemical synthesis have demonstrated the utility of 3-ethoxy-2,4-difluoro-benzoyl chloride in material science. Its reactivity with various nucleophiles has been exploited to create novel polymers with enhanced thermal stability and mechanical properties. These findings open new avenues for the development of advanced materials with potential applications in biomedical devices and coatings.

Quality control and analytical methods for 3-ethoxy-2,4-difluoro-benzoyl chloride have also seen significant improvements. Recent publications have detailed advanced chromatographic techniques and spectroscopic methods for the precise characterization and quantification of this compound. These developments ensure the reliability of research outcomes and facilitate the standardization of synthetic protocols across laboratories.

Looking forward, the growing body of research on 3-ethoxy-2,4-difluoro-benzoyl chloride suggests its continued importance in chemical and pharmaceutical innovation. Ongoing studies are exploring its potential in additional therapeutic areas and novel synthetic applications. As research progresses, this compound is likely to play an increasingly vital role in the development of next-generation pharmaceuticals and specialty chemicals.

In conclusion, 3-ethoxy-2,4-difluoro-benzoyl chloride (CAS: 1017779-90-6) represents a valuable tool in contemporary chemical and pharmaceutical research. Its diverse applications, from drug discovery to material science, coupled with recent methodological advancements, position it as a compound of significant interest for both academic and industrial researchers. Continued investigation into its properties and applications is expected to yield further breakthroughs in the coming years.